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Compound of Interest

Compound Name: Repinotan

Cat. No.: B170810 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

Repinotan is critical not only for laboratory safety but also for environmental protection. This

guide provides essential, step-by-step logistical information for the safe handling and disposal

of Repinotan, ensuring compliance with safety regulations and minimizing environmental

impact.

Key Safety and Hazard Information
Repinotan (CAS No. 144980-29-0) is classified as harmful if swallowed and very toxic to

aquatic life with long-lasting effects[1]. Therefore, preventing its release into the environment is

of paramount importance.

Quantitative Hazard Data
Hazard Classification GHS Code Description

Acute Oral Toxicity H302 Harmful if swallowed[1].

Acute Aquatic Toxicity H400 Very toxic to aquatic life[1].

Chronic Aquatic Toxicity H410
Very toxic to aquatic life with

long lasting effects[1].
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The following protocol outlines the necessary steps for the proper disposal of Repinotan and

its containers. This procedure is derived from safety data sheet recommendations to mitigate

risks to personnel and the environment.

Personnel Protective Equipment (PPE): Before beginning the disposal process, ensure

appropriate PPE is worn, including protective gloves, clothing, and eye/face protection[2].

Step 1: Collect and Contain Spillage In case of any spills, it is crucial to collect the spillage

immediately. Avoid dust and aerosol formation. Use only in areas with appropriate exhaust

ventilation.

Step 2: Prepare for Disposal

Do not dispose of Repinotan down the drain or in the general trash without proper

treatment, as it is very toxic to aquatic life.

Avoid release to the environment.

Step 3: Waste Container Labeling

Clearly label a dedicated waste container for Repinotan waste. The label should include the

chemical name and relevant hazard symbols.

Step 4: Transfer to an Approved Waste Disposal Plant

Dispose of the contents and the container to an approved waste disposal plant. This should

be done in accordance with local, state, and federal regulations for hazardous waste.

Contact your institution's environmental health and safety (EHS) department for specific

guidance on approved waste disposal vendors and procedures.

Step 5: Decontaminate and Clean

After handling, wash skin thoroughly.

Take off contaminated clothing and wash it before reuse.
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Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Repinotan.
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Caption: Logical workflow for the safe disposal of Repinotan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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